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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

A comprehensive review of peer-reviewed scientific literature reveals a significant lack of
specific application studies for the compound N-Methyl-p-(o-tolylazo)aniline. While the
chemical structure is documented, dedicated research into its pharmacological, industrial, or
other practical uses is not readily available in the public domain. This guide, therefore, cannot
provide a direct comparison of its performance against alternatives based on experimental
data.

However, to provide a contextual understanding for researchers, scientists, and drug
development professionals, this report summarizes the known applications and properties of its
parent compounds, aniline and N-methylaniline, which are broadly used in various scientific
and industrial fields. It is crucial to note that the properties and applications of these parent
compounds may not be directly extrapolated to N-Methyl-p-(o-tolylazo)aniline.

General Context from Related Compounds: Aniline
and N-Methylaniline

Aniline and its derivatives are fundamental building blocks in organic chemistry with wide-
ranging applications.

Applications in Dye Synthesis

Aniline and its derivatives are historically and currently significant as intermediates in the
synthesis of a vast array of dyes.[1][2] The azo group (-N=N-) present in the structure of N-
Methyl-p-(o-tolylazo)aniline is characteristic of azo dyes, which constitute a large and
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important class of coloring agents. The general synthesis of azo dyes involves the diazotization
of a primary aromatic amine, followed by coupling with an electron-rich nucleophile. While no
specific studies detail the use of N-Methyl-p-(o-tolylazo)aniline as a dye, its structure
suggests a potential role as a chromophore.

Applications in Polymer Chemistry

Aniline and its N-alkylated derivatives, such as N-methylaniline, are monomers used in the
production of conductive polymers like polyaniline (PANI).[3][4] These polymers are
investigated for their applications in sensors, electronic devices, and anti-corrosion coatings.
The specific properties of the resulting polymer can be tuned by modifying the aniline
monomer.

Pharmaceutical and Agrochemical Intermediates

Aniline derivatives are pivotal intermediates in the manufacturing of various pharmaceuticals
and agrochemicals.[1][2] The anilino group is a common structural motif in many biologically
active molecules.

Toxicological Profile of a Related Compound: N-
Methylaniline

While no specific toxicological studies were found for N-Methyl-p-(o-tolylazo)aniline, research
on N-methylaniline provides important safety considerations. Studies have shown that N-
methylaniline can be toxic to pregnant rats and may induce embryotoxic effects at certain
doses.[5] It is also known to be used as an intermediate for dyes and agrochemicals.[2]
General toxicological profiles of aniline and its derivatives often include hematotoxicity.[6] Given
these findings, N-Methyl-p-(o-tolylazo)aniline should be handled with appropriate caution in
any research setting.

Conclusion

There is a clear absence of peer-reviewed studies detailing the specific applications,
comparative performance, or biological pathways associated with N-Methyl-p-(o-
tolylazo)aniline. The information presented here on related aniline compounds serves to
provide a general background but should not be considered as data on the target compound
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itself. Further research is required to elucidate the potential applications and properties of N-
Methyl-p-(o-tolylazo)aniline. Without such data, a comparative guide with experimental
protocols and data visualization as initially requested cannot be generated. Researchers
interested in this specific molecule will need to conduct foundational studies to determine its
characteristics and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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